Cas no 1354550-11-0 (H3BTB-OMe)

• Product Name: H3BTB-OMe
• CAS No: 1354550-11-0
• MF: C₂₈H₂₀O₇
• MW: 468.454208374023
• CID: 5735767
• PubChem ID: 56597891
• Update Time: 2023-11-20

H3BTB-OMe Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Tris(4-carboxyphenyl)anisole
• SCHEMBL21182646
• CS-0170355
• 5'-(4-Carboxyphenyl)-2'-methoxy-[1,1':3',1''-terphenyl]-4,4''-dicarboxylic acid
• 1354550-11-0
• H3BTB-OMe

• Inchi： 1S/C28H20O7/c1-35-25-23(17-4-10-20(11-5-17)27(31)32)14-22(16-2-8-19(9-3-16)26(29)30)15-24(25)18-6-12-21(13-7-18)28(33)34/h2-15H,1H3,(H,29,30)(H,31,32)(H,33,34)
• InChI Key： RFPWQQRSTPZYFX-UHFFFAOYSA-N
• SMILES： O(C)C1C(C2C=CC(C(=O)O)=CC=2)=CC(C2C=CC(C(=O)O)=CC=2)=CC=1C1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 468.12090297g/mol
• Monoisotopic Mass: 468.12090297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 121Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives